Cas no 2411269-82-2 (1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone)

• Product Name: 1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone
• CAS No: 2411269-82-2
• MF: C₁₉H₁₈ClN₅O₂
• MW: 383.831522464752
• CID: 6251672
• PubChem ID: 146102349
• Update Time: 2025-10-30

1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Z3671244975
• 1-[4-(2-chloropyridine-3-carbonyl)piperazin-1-yl]-2-{1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-one
• 1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone
• EN300-26604761
• 2411269-82-2

• Inchi： 1S/C19H18ClN5O2/c20-18-14(3-1-6-22-18)19(27)25-9-7-24(8-10-25)16(26)11-13-12-23-15-4-2-5-21-17(13)15/h1-6,12,23H,7-11H2
• InChI Key： SDDHUKIUJYUFRN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCN(C(CC2=CNC3C=CC=NC2=3)=O)CC1)=O

Computed Properties

• Exact Mass: 383.1149025g/mol
• Monoisotopic Mass: 383.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.2Ų

Additional information on 1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone

1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone (CAS No. 2411269-82-2): A Comprehensive Overview

1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone (CAS No. 2411269-82-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 2411269-82-2, is a member of the pyrrolopyridine class and exhibits unique pharmacological properties that make it a promising candidate for various therapeutic interventions.

The molecular structure of 1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone is characterized by a central piperazine ring linked to a 2-chloropyridine carbonyl group and a 1H-pyrrolo[3,2-b]pyridine moiety. This intricate arrangement confers the compound with specific binding affinities and biological activities that are of great interest to researchers and pharmaceutical companies alike.

Recent studies have highlighted the potential of 1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone has demonstrated anti-inflammatory and anti-cancer activities. Preclinical studies have indicated that the compound can inhibit the activation of inflammatory cytokines and reduce tumor growth in various cancer models. These findings suggest that CAS No. 2411269-82-2 may have broad-spectrum therapeutic potential beyond its initial applications.

The pharmacokinetic profile of 1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone has also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its oral bioavailability and stability in physiological conditions are particularly noteworthy, as these attributes are crucial for ensuring effective delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of CAS No. 2411269-82-2 in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore the full potential of this compound in treating various diseases.

The synthesis of 1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone involves a series of well-defined chemical reactions that can be optimized for large-scale production. The use of modern synthetic techniques and catalysts has enabled researchers to achieve high yields and purity levels, ensuring that the compound can be produced consistently for both research and commercial purposes.

In conclusion, 1-[4-(2-Chloropyridine-3-carbonyl)piperazin-1-yl]-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)ethanone (CAS No. 2411269-82-2) represents a promising advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for various conditions.